Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]-

• CAS No.: 61160-99-4
• Molecular Formula: C72H90S6
• Molecular Weight: 1147.9 g/mol
• IUPAC Name: 1,2,3,4,5,6-hexakis[(4-tert-butylphenyl)sulfanylmethyl]benzene
• InChI: InChI=1S/C72H90S6/c1-67(2,3)49-19-31-55(32-20-49)73-43-61-62(44-74-56-33-21-50(22-34-56)68(4,5)6)64(46-76-58-37-25-52(26-38-58)70(10,11)12)66(48-78-60-41-29-54(30-42-60)72(16,17)18)65(47-77-59-39-27-53(28-40-59)71(13,14)15)63(61)45-75-57-35-23-51(24-36-57)69(7,8)9/h19-42H,43-48H2,1-18H3
• InChI Key: WYLMFLQMWWDMBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)SCC2=C(C(=C(C(=C2CSC3=CC=C(C=C3)C(C)(C)C)CSC4=CC=C(C=C4)C(C)(C)C)CSC5=CC=C(C=C5)C(C)(C)C)CSC6=CC=C(C=C6)C(C)(C)C)CSC7=CC=C(C=C7)C(C)(C)C

Description

Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]-: is a complex organic compound characterized by the presence of multiple tert-butylphenylthio groups attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]- typically involves the reaction of benzene with tert-butylphenylthiomethyl chloride under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution reaction .

Industrial Production Methods: Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. The use of advanced purification techniques such as recrystallization and chromatography ensures the production of high-quality Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]- .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions are common, especially electrophilic aromatic substitution, where the tert-butylphenylthio groups can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various electrophiles in the presence of a catalyst.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups onto the benzene ring .

Scientific Research Applications

Chemistry: In chemistry, Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]- is used as a precursor for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis .

Biology and Medicine: In biological and medical research, this compound may be studied for its potential interactions with biological molecules. Its structural properties could make it a candidate for drug development or as a probe in biochemical assays .

Industry: Industrially, this compound can be used in the production of advanced materials, such as polymers and resins, due to its stability and reactivity .

Mechanism of Action

The mechanism of action of Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]- involves its interaction with molecular targets through various pathways. For instance, in electrophilic aromatic substitution reactions, the compound acts as a nucleophile, attacking electrophilic centers to form new bonds. The presence of tert-butylphenylthio groups influences the reactivity and selectivity of these reactions .

Comparison with Similar Compounds

• Benzene, 1,4-bis(1,1-dimethylethyl)-
• Benzene, [(1,1-dimethylethyl)thio]-
• Benzene, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-

Comparison: Compared to these similar compounds, Benzene, hexakis[[[4-(1,1-dimethylethyl)phenyl]thio]methyl]- stands out due to its multiple tert-butylphenylthio groups, which impart unique chemical and physical properties. These groups enhance its stability and reactivity, making it more versatile in various applications .